Methyl 4-(hydrazinylmethyl)benzoate hydrochloride
Cat. No. B8136717
M. Wt: 216.66 g/mol
InChI Key: BGGKIOFDMBHUSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07816391B2
Procedure details
A solution of methyl 4-[[(2-methylpropan-2-yl)oxycarbonyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]methyl]benzoate (Intermediate#54) (3.3 g, 8.67 mmol) in 4M HCl in Dioxane (100 mL) was stirred overnight at ambient temperature. The solvent was removed under reduced pressure and the resulting solid was dissolved in hot MeOH. The hot suspension was filtered then evaporated in vacuo to give a solid. This solid was triturated with ether, filtered then dried under high vac to yield the title compound as a yellow solid (1.5 g, 80%).
Name
methyl 4-[[(2-methylpropan-2-yl)oxycarbonyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]methyl]benzoate
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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CC(OC([N:8]([CH2:17][C:18]1[CH:27]=[CH:26][C:21]([C:22]([O:24][CH3:25])=[O:23])=[CH:20][CH:19]=1)[NH:9]C(OC(C)(C)C)=O)=O)(C)C.[ClH:28]>O1CCOCC1>[ClH:28].[CH3:25][O:24][C:22](=[O:23])[C:21]1[CH:26]=[CH:27][C:18]([CH2:17][NH:8][NH2:9])=[CH:19][CH:20]=1 |f:3.4|
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Inputs
Step One
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Name
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methyl 4-[[(2-methylpropan-2-yl)oxycarbonyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]methyl]benzoate
|
|
Quantity
|
3.3 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N(NC(=O)OC(C)(C)C)CC1=CC=C(C(=O)OC)C=C1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCOCC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the resulting solid was dissolved in hot MeOH
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The hot suspension was filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
then evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a solid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This solid was triturated with ether
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
then dried under high vac
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.COC(C1=CC=C(C=C1)CNN)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: PERCENTYIELD | 80% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
